7-Bromo-1H-pyrrolo[2,3-c]pyridine

• IUPAC Name: 7-bromo-1H-pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C7H5BrN2/c8-7-6-5(1-3-9-6)2-4-10-7/h1-4,9H
• InChI Key: HTQAZKOPQOXNHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1C=CN=C2Br
• Molecular Formula: C7H5BrN2
• DSSTOX Substance ID: DTXSID80599280
• Molecular Weight: 197.03 g/mol
• CAS No.: 165669-35-2

Description

7-Bromo-1H-pyrrolo[2,3-c]pyridine is a heterocyclic compound that features a pyridine ring fused to a pyrrole ring with a bromine atom at the 7th position. This compound is of significant interest in medicinal chemistry due to its potential biological activities and its role as a building block in the synthesis of various pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-Bromo-1H-pyrrolo[2,3-c]pyridine typically involves the bromination of 1H-pyrrolo[2,3-c]pyridine. One common method is the reaction of 1H-pyrrolo[2,3-c]pyridine with N-bromosuccinimide in a solvent such as tetrahydrofuran at low temperatures (0°C) for several hours. The reaction mixture is then quenched with water and extracted with an organic solvent like methyl tert-butyl ether. The organic layer is dried over anhydrous sodium sulfate and concentrated to yield the desired product .

Industrial Production Methods: Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves careful control of reaction conditions to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance efficiency and safety in industrial settings.

Chemical Reactions Analysis

Types of Reactions: 7-Bromo-1H-pyrrolo[2,3-c]pyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Coupling Reactions: It can participate in palladium-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira couplings, to form carbon-carbon bonds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide or primary amines in polar aprotic solvents.

Cross-Coupling Reactions: Palladium catalysts, bases like potassium carbonate, and solvents such as dimethylformamide or toluene.

Major Products:

Substitution Products: Depending on the nucleophile used, products can include azides, amines, or thioethers.

Coupling Products: Biaryl compounds or alkyne derivatives, depending on the coupling partner

Scientific Research Applications

7-Bromo-1H-pyrrolo[2,3-c]pyridine has several applications in scientific research:

Medicinal Chemistry: It serves as a core structure in the design of kinase inhibitors and other therapeutic agents. .

Chemical Biology: Used as a probe to study biological pathways and molecular interactions.

Material Science: Incorporated into organic electronic materials due to its unique electronic properties.

Mechanism of Action

The biological activity of 7-Bromo-1H-pyrrolo[2,3-c]pyridine derivatives often involves the inhibition of specific enzymes or receptors. For instance, some derivatives act as inhibitors of protein kinases by binding to the ATP-binding site, thereby blocking the phosphorylation of target proteins. This inhibition can lead to cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

1H-Pyrrolo[2,3-b]pyridine: Another heterocyclic compound with similar structural features but different substitution patterns, leading to distinct biological activities.

1H-Pyrrolo[3,2-c]pyridine: Shares the pyridine-pyrrole fusion but differs in the position of the nitrogen atom in the pyridine ring, affecting its chemical reactivity and biological properties.

Uniqueness: 7-Bromo-1H-pyrrolo[2,3-c]pyridine is unique due to the presence of the bromine atom, which allows for further functionalization through substitution or coupling reactions. This versatility makes it a valuable scaffold in drug discovery and development .

Biological Activity

7-Bromo-1H-pyrrolo[2,3-c]pyridine is a heterocyclic compound that has garnered significant interest in medicinal chemistry due to its potential biological activities. The compound's structure features a bromine atom attached to a pyrrolo[2,3-c]pyridine framework, which contributes to its reactivity and biological properties. This article delves into the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant research findings.

• Molecular Formula : C7H6BrN
• Molecular Weight : Approximately 199.05 g/mol
• IUPAC Name : this compound
• CAS Number : 165669-35-2

The biological activity of this compound is largely attributed to its ability to interact with various biological targets, particularly kinases involved in cancer progression and inflammation. Notably, derivatives of this compound have been shown to inhibit fibroblast growth factor receptors (FGFRs), which are critical in tumor growth and metastasis.

Key Mechanisms:

• FGFR Inhibition : Compounds derived from this compound have demonstrated potent inhibitory activity against FGFRs (IC50 values ranging from 7 nM to over 700 nM), leading to reduced proliferation and increased apoptosis in cancer cell lines such as breast cancer (4T1 cells) .
• Kinase Inhibition : The compound serves as a building block for synthesizing kinase inhibitors targeting SGK-1 (serum/glucocorticoid-regulated kinase), which is involved in renal and cardiovascular diseases .

Biological Activities

The biological activities of this compound encompass a range of therapeutic potentials:

• Anticancer Activity :
  • Inhibition of Tumor Cell Proliferation : Studies indicate that derivatives can significantly inhibit the proliferation of various cancer cell lines .
  • Induction of Apoptosis : Certain derivatives have been shown to induce apoptosis in cancer cells .
• Antimicrobial Properties :
  • Research has indicated that pyrrolopyridine derivatives exhibit antimicrobial, anti-inflammatory, antiviral, and antifungal activities .
• Potential in Treating Renal Disorders :
  • By inhibiting SGK-1 kinase activity, these compounds may offer therapeutic benefits in managing renal diseases characterized by excessive sodium retention .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
FGFR Inhibition	IC50 values between 7 nM and 712 nM against FGFRs
Cancer Cell Proliferation	Significant inhibition observed in breast cancer cells
Apoptosis Induction	Induces apoptosis in tumor cell lines
Antimicrobial Activity	Exhibits broad-spectrum antimicrobial effects

Case Study: FGFR Inhibition

A notable study evaluated the inhibitory effects of a derivative of this compound on FGFRs. The compound demonstrated IC50 values of 7 nM for FGFR1, indicating high potency against this target. Furthermore, it was found to inhibit migration and invasion of breast cancer cells significantly. This highlights the compound's potential as a therapeutic agent in oncology .

Synthesis routes and methods I

Procedure details

The route shown in Scheme 1 below exemplifies synthesis of certain 7-aryl(heteroaryl) and 7-anilino-6-azaindole-1-sulfonamide compounds of the present invention. 2-Bromo-3-nitropyridine (1) reacts with vinylmagnesium bromide in THF, at −40-50° C. to afford 7-Bromo-6-azaindole (2), which reacts with 4-methoxyphenylsulfonyl chloride to provide 7-bromo-1-(4-methoxyphenylsulfonyl)-1H-pyrrolo[2,3-c]pyridine (3). The sulfonamide (3), is then either treated with a substituted or unsubstituted phenylboronic acid, Pd(PPh3)4, and K2CO3 in toluene/EtOH to afford final compound (4) or treated with a substituted or unsubstituted aniline in pyridine to yield final compound (5).

Synthesis routes and methods II

Procedure details

A solution of 2-Bromo-3-nitropyridine (1 in Scheme 1, 2.0 g, 98%, 9.7 mmol) in dry THF (80 mL) was cooled to −78° C. Excess vinylmagnesium bromide (1.0 M in THF, 40 mL, 40 mmol) was added. The reaction mixture was stirred at −40˜−50° C. for 1 h before it was quenched with saturated NaHCO3 solution. The layers were separated and the aqueous layer was extracted with EtOAc (3 times). The combined organic layers were dried over MgSO4, the dried solution was filtered, and the filtrate was concentrated. The residue was purified by flash chromatography (EtOAc:n-hexane=1:2) to afford 2 (1.1 g, 60%).